![molecular formula C20H16N2O4S B2750854 N-[3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-oxochromene-3-carboxamide CAS No. 864975-58-6](/img/structure/B2750854.png)
N-[3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-oxochromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of its functional groups. For instance, the carboxamide group could potentially undergo hydrolysis to form a carboxylic acid and an amine. The benzothiazole and chromene rings might also participate in various reactions depending on the conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. Some general properties that might be relevant for this compound include its solubility in various solvents, its melting and boiling points, and its spectral properties .Scientific Research Applications
Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition
Binding Mode: Molecular docking studies revealed that compound 4f binds to both the catalytic and second aryl binding sites of PTP1B, supporting its inhibitory activity .
Optoelectronics and Analytical Tools
Apart from its biological applications, this compound has relevance in optoelectronics and analytical chemistry. Specifically:
- Excited State Proton Transfer (ESIPT) : The compound’s potential energy curves indicate that its excited state intramolecular proton transfer (ESIPT) reaction is influenced by solvent polarity. Understanding this mechanism can aid in developing new products for optoelectronic devices and analytical tools .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of this compound is Protein Tyrosine Phosphatase 1B (PTP1B) . PTP1B plays a pivotal role as a negative regulator of insulin and leptin signaling, making it an attractive target for antidiabetic drug discovery .
Mode of Action
This inhibition could potentially enhance insulin and leptin signaling, thereby exerting antidiabetic effects .
Biochemical Pathways
The compound’s interaction with PTP1B affects the insulin and leptin signaling pathways . By inhibiting PTP1B, the compound could enhance these signaling pathways, which are crucial for glucose homeostasis and energy balance .
Result of Action
The compound has demonstrated good PTP1B inhibitory activity, with an IC50 value of 11.17 μM . It also exhibited good anti-hyperglycemic efficacy in streptozotocin-induced diabetic Wistar rats . These results suggest that the compound could be a valuable lead molecule for the development of PTP1B inhibitors with antidiabetic potential .
Action Environment
The compound’s action can be influenced by environmental factors such as solvent polarity . For instance, the excited state intramolecular proton transfer (ESIPT) reaction of a similar compound was found to be gradually inhibited by increasing solvent polarity . Understanding these solvent effects could help in the development of new products in optoelectronics and analytical tools .
properties
IUPAC Name |
N-[3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O4S/c1-25-11-10-22-15-7-3-5-9-17(15)27-20(22)21-18(23)14-12-13-6-2-4-8-16(13)26-19(14)24/h2-9,12H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCZCIKXMJCDNKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C2=CC=CC=C2SC1=NC(=O)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.